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Compound of Interest

Compound Name: Irgacure 754

Cat. No.: B1510731 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Irgacure 754 is a versatile and highly efficient liquid photoinitiator utilized extensively in

ultraviolet (UV) curing applications. This technical guide provides a comprehensive overview of

its chemical and physical properties, detailed mechanistic insights into its function, and a

summary of its primary applications. The document is intended to serve as a core resource for

researchers and professionals in materials science and drug development, offering tabulated

data for easy reference and conceptual diagrams to illustrate key processes.

Chemical Identity and Physicochemical Properties
Irgacure 754 is chemically identified as a mixture of oxy-phenyl-acetic acid 2-[2-oxo-2-phenyl-

acetoxy-ethoxy]-ethyl ester and oxy-phenyl-acetic acid 2-[2-hydroxy-ethoxy]-ethyl ester.[1][2] Its

primary active component responsible for photoinitiation is registered under CAS number

211510-16-6.[3][4][5][6][7][8]

Table 1: Chemical and Physical Properties of Irgacure 754
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Property Value Reference

CAS Number 211510-16-6 [3][4][5][6][7][8]

Synonyms

Photoinitiator 754, 2-[2-(2-oxo-

2-phenylacetyl)oxyethoxy]ethyl

2-oxo-2-phenylacetate,

Benzeneacetic acid, alpha-

oxo-, Oxydi-2,1-ethanediyl

ester

[6][7][8]

Molecular Formula C20H18O7 [6]

Molecular Weight 370.35 g/mol [6]

Appearance Light yellow liquid [5]

Melting Point < -22 °C [1][3][5]

Boiling Point
516.1 ± 35.0 °C (at 760

mmHg)
[6]

Density 1.22 g/mL (at 20 °C) [1][3][5][7]

Viscosity 84 mPa·s (at 20 °C) [3][5][7]

UV Absorption Peaks (in

Methanol)
255 nm, 325 nm [3][5][7]

Photoinitiation Mechanism: Norrish Type I Cleavage
Irgacure 754 functions as a free-radical photoinitiator, operating primarily through a Norrish

Type I cleavage mechanism. Upon absorption of UV radiation, the molecule undergoes

homolytic cleavage of the carbon-carbon bond between the carbonyl group and the adjacent

phenyl group, generating two free radical species. These highly reactive radicals then initiate

the polymerization of monomers and oligomers in the formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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